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Compound of Interest

Compound Name: Copper(II) acetate, anhydrous

Cat. No.: B15820261

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anhydrous copper(II) acetate serves as a versatile and efficient catalyst in a variety of organic

transformations, facilitating the formation of carbon-carbon and carbon-heteroatom bonds. Its

utility is highlighted in key reactions such as the Eglinton coupling of terminal alkynes, the

Chan-Lam N-arylation of indoles, and the Ullmann-type C-O coupling of phenols. These

methodologies are crucial in the synthesis of complex organic molecules, including

pharmaceuticals, natural products, and advanced materials.

C-C Bond Formation: The Eglinton Coupling of
Terminal Alkynes
The Eglinton coupling is an oxidative dimerization of terminal alkynes that utilizes a

stoichiometric amount of a copper(II) salt, such as anhydrous copper(II) acetate, in a

coordinating solvent like pyridine.[1][2][3] This reaction provides a straightforward route to

symmetrical 1,3-diynes, which are valuable building blocks in materials science and the

synthesis of natural products.[1][3]
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Entry Alkyne Substrate Product Yield (%)

1 Phenylacetylene
1,4-Diphenylbuta-1,3-

diyne
88

2

4-

Methoxyphenylacetyle

ne

1,4-Bis(4-

methoxyphenyl)buta-

1,3-diyne

85

3

4-

Chlorophenylacetylen

e

1,4-Bis(4-

chlorophenyl)buta-1,3-

diyne

82

4 1-Ethynylcyclohexene

1,4-

Dicyclohexenylbuta-

1,3-diyne

75

5 Propargyl alcohol
1,4-Dihydroxybuta-

1,3-diyne
65

Experimental Protocol: Synthesis of 1,4-Diphenylbuta-
1,3-diyne
Materials:

Phenylacetylene (1.0 mmol, 102 mg)

Anhydrous Copper(II) Acetate (1.5 mmol, 272 mg)

Pyridine (10 mL)

Methanol

Dichloromethane (DCM)

Saturated aqueous solution of ammonium chloride

Anhydrous magnesium sulfate

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15820261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask (50 mL)

Magnetic stirrer

Standard glassware for extraction and filtration

Procedure:

To a 50 mL round-bottom flask equipped with a magnetic stirrer, add anhydrous copper(II)

acetate (1.5 mmol, 272 mg) and pyridine (10 mL).

Stir the mixture at room temperature until the copper(II) acetate dissolves, resulting in a deep

blue solution.

Add phenylacetylene (1.0 mmol, 102 mg) to the solution.

Stir the reaction mixture at room temperature for 4 hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, pour the mixture into a saturated aqueous solution of

ammonium chloride (50 mL) and extract with dichloromethane (3 x 20 mL).

Combine the organic layers and wash with water (2 x 20 mL) and brine (20 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product is purified by recrystallization from methanol to afford 1,4-diphenylbuta-

1,3-diyne as a crystalline solid.
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Reaction Setup Reaction Work-up & Purification

Dissolve Cu(OAc)₂ in Pyridine Add Terminal Alkyne Stir at Room Temperature (4h) Quench with aq. NH₄Cl Extract with DCM Wash with H₂O and Brine Dry over MgSO₄ Concentrate Recrystallize from Methanol 1,3-Diyne Product

Reaction Setup Reaction Work-up & Purification

Mix Indole, Arylboronic Acid, & Cu(OAc)₂ in DCM Add Triethylamine Stir at Room Temperature (24h) Dilute with DCM Wash with aq. NaHCO₃ and Brine Dry over Na₂SO₄ Concentrate Column Chromatography N-Aryl Indole Product

Reaction Setup Reaction Work-up & Purification

Mix Phenol, Arylboronic Acid, & Cu(OAc)₂ in DCM Add Triethylamine Stir at Room Temperature (18h) Filter through Celite Wash with aq. NH₄Cl and Brine Dry over Na₂SO₄ Concentrate Column Chromatography Diaryl Ether Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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